Cas no 1806725-24-5 (Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1806725-24-5
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4834878
• Update Time: 2025-05-24

Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)4-2-3(8(10,11)12)5(6(17)16-4)20-9(13,14)15/h2H,1H3,(H,16,17)
• InChI Key： WIZPISKRRFMJSX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)NC(C=1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate

Introduction to Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1806725-24-5)

Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1806725-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate features a pyridine core substituted with several functional groups, including a hydroxyl group, two trifluoromethoxy groups, and a trifluoromethyl group. These substituents contribute to the compound's unique chemical properties and influence its reactivity, solubility, and interaction with biological targets. The presence of multiple fluorine atoms enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The structural features of Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate make it a promising scaffold for further derivatization and optimization to enhance its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules with enhanced biological activity. The trifluoromethoxy and trifluoromethyl groups are particularly valuable in medicinal chemistry due to their ability to modulate pharmacokinetic parameters such as bioavailability and metabolic stability. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. For instance, fluorinated pyridines have been shown to improve the binding affinity of small molecule inhibitors to their target proteins. This is particularly relevant in the context of enzyme inhibition, where subtle modifications can significantly enhance the efficacy of a drug candidate. Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate represents an excellent starting point for exploring such modifications.

The synthesis of Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The challenge lies in optimizing these reactions to minimize side products and ensure scalability for industrial production.

In terms of biological activity, preliminary studies on Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate have shown promising results in vitro. The compound exhibits inhibitory effects on certain enzymes implicated in disease pathways, suggesting its potential as a lead compound for further development. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile in vivo.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate and biological targets. These tools allow researchers to predict binding affinities, optimize molecular structures, and design novel derivatives with enhanced activity. By leveraging computational methods alongside experimental approaches, scientists can accelerate the drug discovery process significantly.

The future prospects for Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate are exciting given its versatile structure and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, this compound may play a crucial role in developing next-generation therapeutics. Its unique combination of structural features makes it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, Methyl 2-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1806725-24-5) is a significant compound in pharmaceutical chemistry with substantial potential for therapeutic development. Its complex structure, derived from functionalized pyridine derivatives, positions it as a valuable scaffold for designing novel drugs targeting various diseases. As research advances, this compound is likely to contribute significantly to the discovery and development of innovative therapeutic agents that address unmet medical needs.